molecular formula C21H34N4O2 B6070344 3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone

3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone

Cat. No. B6070344
M. Wt: 374.5 g/mol
InChI Key: QXXMUQZBYMNQEH-UHFFFAOYSA-N
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Description

3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone, also known as ADAM-8, is a synthetic compound that belongs to the class of piperazinone derivatives. It has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. The compound is known for its ability to modulate the activity of certain neurotransmitter systems in the brain, which makes it a promising candidate for the development of new drugs for the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of 3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone is not fully understood, but it is believed to work by inhibiting the reuptake of dopamine and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which in turn enhances their signaling activity and produces a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone has been shown to produce a range of biochemical and physiological effects in animal models, including increased locomotor activity, enhanced reward-seeking behavior, and reduced anxiety-like behavior. These effects are thought to be mediated by the compound's ability to modulate the activity of the dopaminergic and serotonergic systems in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone in laboratory experiments is its ability to selectively target the dopaminergic and serotonergic systems in the brain, which makes it a useful tool for studying the role of these neurotransmitter systems in various physiological and behavioral processes. However, the compound has some limitations as well, including its relatively low yield and the need for careful purification and characterization to obtain pure samples.

Future Directions

There are several potential future directions for research on 3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone and its derivatives. One area of interest is the development of new drugs that target the dopaminergic and serotonergic systems in the brain for the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and addiction. Another area of research is the investigation of the underlying mechanisms by which 3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone modulates neurotransmitter activity in the brain, which could lead to a better understanding of the neural circuits that regulate behavior and cognition. Finally, there is potential for the use of 3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone in the development of new imaging tools for studying the dopaminergic and serotonergic systems in the brain, which could have important applications in both basic and clinical research.

Synthesis Methods

The synthesis of 3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone involves several steps, starting from the reaction of 2-adamantanone with piperazine in the presence of a base. The resulting intermediate is then treated with acetic anhydride and triethylamine to form the desired product. The overall yield of the synthesis is relatively low, but the compound can be obtained in pure form through careful purification and characterization.

Scientific Research Applications

3-{2-[4-(2-adamantyl)-1-piperazinyl]-2-oxoethyl}-4-methyl-2-piperazinone has been studied extensively in the context of neuroscience research, particularly in relation to its effects on the dopaminergic and serotonergic systems in the brain. Studies have shown that the compound can modulate the release and uptake of dopamine and serotonin, two neurotransmitters that play key roles in regulating mood, motivation, and reward.

properties

IUPAC Name

3-[2-[4-(2-adamantyl)piperazin-1-yl]-2-oxoethyl]-4-methylpiperazin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H34N4O2/c1-23-3-2-22-21(27)18(23)13-19(26)24-4-6-25(7-5-24)20-16-9-14-8-15(11-16)12-17(20)10-14/h14-18,20H,2-13H2,1H3,(H,22,27)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXXMUQZBYMNQEH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCNC(=O)C1CC(=O)N2CCN(CC2)C3C4CC5CC(C4)CC3C5
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H34N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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